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Compound of Interest

Compound Name: Boc-3-iodo-L-phenylalanine

Cat. No.: B558245 Get Quote

An In-depth Technical Guide to Boc-3-iodo-L-
phenylalanine
For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-3-iodo-L-phenylalanine is a synthetically modified amino acid that serves as a crucial

building block in peptide synthesis and drug development. The incorporation of an iodine atom

onto the phenyl ring of phenylalanine provides a versatile functional handle for a variety of

chemical modifications, including radiolabeling and cross-coupling reactions. The tert-

butyloxycarbonyl (Boc) protecting group on the α-amino group allows for its controlled and

sequential incorporation into peptide chains using well-established solid-phase peptide

synthesis (SPPS) methodologies. This guide provides a comprehensive overview of the

properties, synthesis, and applications of Boc-3-iodo-L-phenylalanine.

Core Physicochemical Properties
The key physicochemical properties of Boc-3-iodo-L-phenylalanine are summarized in the

table below.
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Property Value

CAS Number 273221-75-3[1]

Molecular Weight 391.20 g/mol

Molecular Formula C₁₄H₁₈INO₄

Appearance White to off-white powder

Purity Typically ≥98% (HPLC)

Storage Store at 2-8°C, protected from light

Synthesis of Boc-3-iodo-L-phenylalanine
The synthesis of Boc-3-iodo-L-phenylalanine can be achieved through a two-step process

starting from L-phenylalanine. The first step involves the protection of the α-amino group with a

Boc group, followed by regioselective iodination of the phenyl ring.

Experimental Protocol: Synthesis of Boc-L-
phenylalanine

Dissolution: Dissolve L-phenylalanine in a 1:1 mixture of 1,4-dioxane and water.

Basification: Add sodium hydroxide to the solution and stir until the L-phenylalanine is fully

dissolved.

Boc Protection: Cool the reaction mixture in an ice bath and add di-tert-butyl dicarbonate

((Boc)₂O) dropwise while maintaining the temperature between 0-10°C.

Reaction: Allow the reaction to proceed overnight at room temperature with continuous

stirring.

Work-up: Acidify the reaction mixture with a cold aqueous solution of potassium bisulfate to a

pH of 2-3.

Extraction: Extract the product with ethyl acetate.
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Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield Boc-L-phenylalanine.

Experimental Protocol: Regioselective Iodination
While a specific protocol for the direct iodination of Boc-L-phenylalanine to yield the 3-iodo

isomer is not readily available in the provided search results, a general approach can be

inferred. Regioselective iodination of aromatic compounds can be challenging. A common

method involves electrophilic aromatic substitution using an iodinating agent in the presence of

an acid catalyst.

Dissolution: Dissolve Boc-L-phenylalanine in a suitable solvent such as acetic acid or a

chlorinated solvent.

Iodination: Add an iodinating reagent such as N-iodosuccinimide (NIS) or iodine

monochloride (ICl) to the solution. The choice of reagent and reaction conditions can

influence the regioselectivity.

Reaction: Stir the reaction mixture at room temperature or with gentle heating until the

reaction is complete, monitoring by TLC or HPLC.

Work-up and Purification: Quench the reaction, perform an aqueous work-up, and purify the

product by column chromatography to isolate the desired Boc-3-iodo-L-phenylalanine
isomer.

Application in Solid-Phase Peptide Synthesis
(SPPS)
Boc-3-iodo-L-phenylalanine is well-suited for Boc-chemistry SPPS. The general workflow for

incorporating this amino acid into a peptide chain is outlined below.

Experimental Workflow: Boc-SPPS Cycle
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A generalized workflow for a single coupling cycle in Boc-based solid-phase peptide synthesis.
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Quantitative Data for SPPS
The efficiency of SPPS can be monitored at various stages. The following table provides typical

quantitative data expected during the synthesis of peptides using Boc-protected amino acids.

Parameter Typical Value Method of Determination

Single Coupling Efficiency >99%
Kaiser Test / Quantitative

Ninhydrin Assay[2]

Crude Peptide Purity >70% RP-HPLC[2]

Final Purified Peptide Yield 5-20%
UV-Vis Spectroscopy,

Gravimetric Analysis[2]

Bioconjugation via Sonogashira Coupling
The iodine atom on the phenyl ring of Boc-3-iodo-L-phenylalanine provides a reactive site for

palladium-catalyzed cross-coupling reactions, most notably the Sonogashira coupling. This

allows for the site-specific introduction of alkyne-containing molecules, such as fluorescent

dyes, chelating agents, or other bioactive moieties, onto a peptide.[3][4][5][6]

Experimental Protocol: Sonogashira Coupling on a
Resin-Bound Peptide

Peptide Synthesis: Synthesize the peptide containing the 3-iodo-L-phenylalanine residue on

a solid support using standard Boc-SPPS.

Resin Preparation: Swell the peptide-resin in a suitable solvent like DMF.

Reaction Mixture: In a separate flask, prepare a solution of the terminal alkyne (1.5-3

equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂), a copper(I) co-catalyst

(e.g., CuI), and a base (e.g., DIEA or Et₃N) in DMF.

Coupling Reaction: Add the reaction mixture to the peptide-resin and agitate under an inert

atmosphere (e.g., argon or nitrogen) at room temperature for 2-24 hours.
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Washing: After the reaction is complete, wash the resin thoroughly with DMF, DCM, and

methanol to remove excess reagents and byproducts.

Cleavage and Purification: Cleave the modified peptide from the resin and purify by RP-

HPLC.

Signaling Pathway Involvement: Neurokinin
Receptors
Peptides containing modified phenylalanine residues are often explored for their interaction

with G-protein coupled receptors (GPCRs). The tachykinin family of peptides, which includes

Substance P and Neurokinin B (NKB), are known to interact with neurokinin receptors (NKRs).

[7][8][9][10][11] The incorporation of 3-iodo-L-phenylalanine can be used to probe these

interactions or to develop analogs with altered binding affinities or signaling properties. The

signaling pathway of Neurokinin B through its preferred receptor, NK3R, is a relevant area of

investigation for peptides containing this modified amino acid.

Neurokinin B Signaling Pathway
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Simplified signaling cascade initiated by Neurokinin B binding to the NK3R.
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Conclusion
Boc-3-iodo-L-phenylalanine is a highly valuable synthetic amino acid for chemical biology

and drug discovery. Its utility in standard Boc-SPPS, combined with the potential for post-

synthetic modification via the iodo moiety, makes it a versatile tool for creating novel peptides

with tailored properties. The ability to introduce functionalities through Sonogashira coupling

opens up avenues for developing peptide-based probes, imaging agents, and therapeutics.

Furthermore, its application in studying peptide-receptor interactions, such as those in the

neurokinin system, highlights its importance in fundamental research. This guide provides a

foundational understanding and practical protocols for the effective utilization of Boc-3-iodo-L-
phenylalanine in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Boc-3-iodo-L-phenylalanine CAS number and molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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